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Chloroneb Application Profile

The table below summarizes key data on Chloroneb's properties and historical uses, synthesized from the

available literature.

Aspect Details

Chemical Name 1,4-dichloro-2,5-dimethoxybenzene [1]

Pesticide Type Fungicide [1]

Historical Status Obsolete seed treatment; Not approved under current EU regulations [1]

Mode of Action Systemic, absorbed via roots; Lipid peroxidation inhibitor; FRAC Code 14 [1]

[2]
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Aspect Details

Example Target
Pests

Snow mold, Blights, Brown patch, Damping-off [1]

Example
Applications

Turf, Ornamentals, Soybeans, Cotton, Beans [1]

Topical Action Contact/Protectant (remains on plant surface) [2]

Solubility in Water 8 mg/L (Low) [1]

Vapour Pressure 400 mPa (Highly volatile) [1]

Soil DT₅₀ 130 days (Persistent) [1]

Experimental Application and Evaluation Protocols

For research purposes, such as studying the evolution of fungicide efficacy or resistance, the following

protocols can be referenced.

Protocol 1: Turf Disease Management Trial

This protocol outlines a field-based approach for evaluating fungicide efficacy against turf diseases.

1. Experimental Design

Site Selection: Choose a turfgrass area with a known history of the target disease (e.g., brown

patch) or establish one through artificial inoculation [2].
Layout: Use a Randomized Complete Block Design (RCBD) with a minimum of four

replications per treatment to account for field variability.
Treatments: Include:

Test Product: Chloroneb formulation (e.g., Terraneb SP) [1] [2].
Standard Comparison: A registered contact fungicide with a different FRAC code (e.g.,

Chlorothalonil, FRAC M5) for comparison [2].
Induced Control: A tank-mix of Chloroneb with a penetrant systemic fungicide from a

different FRAC group to model resistance management [2].
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Negative Control: An untreated plot.

2. Application Procedures

Formulation: Chloroneb was historically available as wettable powders, flowable
concentrates, and seed treatments [1].

Calibration: Calibrate the sprayer to deliver a volume of 2-4 gallons per 1000 sq. ft. using flat-
fan nozzles for uniform coverage, critical for contact fungicides [2].

Adjuvants: Based on general practice for contact fungicides, a non-ionic surfactant could be
added at 0.25% v/v to improve adhesion and spread on waxy turf foliage [3].

Timing & Intervals: Apply preventatively at disease onset. For contact fungicides like
Chloroneb, short application intervals of 7 to 14 days are typical due to degradation from UV

light, irrigation, and mowing [2].

3. Data Collection and Efficacy Assessment

Disease Severity: Rate each plot weekly using a standardized percent area affected scale

(e.g., 0-100%).
Phytotoxicity: Record any visual damage to the turfgrass (stunting, chlorosis, necrosis) on a 0-

9 scale.
Turf Quality: Assess overall quality based on color, density, and uniformity on a scale of 1-9

(where 9 is best).

Protocol 2: In-Vitro Fungicide Resistance Screening

This lab-based protocol assesses the potential for resistance development in fungal pathogens.

1. Media Preparation

Prepare Potato Dextrose Agar (PDA) media.
Amend the media with Chloroneb to create a discriminatory dose. Testing a range of

concentrations (e.g., 0, 1, 5, 10, 50 µg a.i./mL) is necessary to establish a baseline EC₅₀

(effective concentration to inhibit 50% of growth) [2].

2. Fungal Isolate Preparation

Obtain purified isolates of the target pathogen (e.g., Sclerotinia homoeocarpa for dollar spot).
Transfer mycelial plugs from the actively growing margin of a parent colony onto the amended

and non-amended (control) plates [2].
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3. Incubation and Measurement

Incubate plates at the optimum temperature for the pathogen.
Measure the radial growth (colony diameter) of the fungus at 24-hour intervals until the control

plate is fully colonized.
Calculation: Calculate the percent growth inhibition for each concentration compared to the

control.

The experimental workflow for these protocols is summarized in the diagram below.

Start Experiment

Design Trial
(RCBD, Replications)

Apply Treatments
(Calibrate Sprayer, Use Adjuvants)

Collect Data
(Disease, Phytotoxicity, Quality)

Statistical Analysis

Report Findings

Click to download full resolution via product page

Research and Regulatory Considerations
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When conducting research with obsolete pesticides, several critical factors must be considered.

Resistance Management: Chloroneb belongs to FRAC group 14 (Aromatic Hydrocarbons) [2]. As a
single-site mode of action fungicide, it is considered at risk for resistance development [2]. Historical

guidelines indicate that to delay resistance, it should be rotated or mixed with fungicides from different
FRAC groups (e.g., MBCs, QoIs, or multi-site contact fungicides like Chlorothalonil) and not used

exclusively [2].
Environmental and Safety Profile: Older studies classify Chloroneb as having low to moderate

toxicity to mammals, birds, and fish, but it is a skin and eye irritant [1]. Its environmental profile is
marked by high volatility, posing a drift risk, and high persistence in soil (DT₅₀ of 130 days),

meaning it can remain in the environment long after application [1].
The Shift to Biopesticides: Current scientific literature emphasizes a strong trend towards replacing

synthetic pesticides with biopesticides—natural substances derived from plants, bacteria, and fungi
[4]. This shift is driven by concerns about the environmental impact and human health effects of

conventional pesticides, supporting the need for more sustainable Integrated Pest Management (IPM)
strategies [5] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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